Cas no 10066-11-2 (1H-Benzimidazole,1-hydroxy-6-methoxy-2-methyl-)

1H-Benzimidazole,1-hydroxy-6-methoxy-2-methyl- structure
10066-11-2 structure
Product Name:1H-Benzimidazole,1-hydroxy-6-methoxy-2-methyl-
CAS No:10066-11-2
MF:C9H10N2O2
MW:178.187901973724
CID:118343
PubChem ID:45078517
Update Time:2025-04-18

1H-Benzimidazole,1-hydroxy-6-methoxy-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole,1-hydroxy-6-methoxy-2-methyl-
    • Benzimidazole,1-hydroxy-6-methoxy-2-methyl- (7CI,8CI)
    • 1H-Benzimidazole,1-hydroxy-6-methoxy-2-methyl-(9CI)
    • 1-hydroxy-6-methoxy-2-methylbenzimidazole
    • DTXSID801251707
    • 6-methoxy-2-methyl-benzoimidazol-1-ol
    • 10066-11-2
    • 1-hydroxy-6-methoxy-2-methyl-1h-benzimidazole
    • Inchi: 1S/C9H10N2O2/c1-6-10-8-4-3-7(13-2)5-9(8)11(6)12/h3-5,12H,1-2H3
    • InChI Key: SHMRWCVOOQNRIM-UHFFFAOYSA-N
    • SMILES: ON1C(C)=NC2C=CC(=CC1=2)OC

Computed Properties

  • Exact Mass: 178.0743
  • Monoisotopic Mass: 178.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 47.3A^2
  • XLogP3: 1.9

Experimental Properties

  • PSA: 47.28
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